Cas no 125901-99-7 (Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis[3-amino- (9CI))

• Product name: Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis[3-amino- (9CI)
• CAS No: 125901-99-7
• MF: C₁₈H₂₄N₆O₂
• MW: 356.42216
• CID: 182538
• PubChem ID: 147927

Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis[3-amino- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis[3-amino- (9CI)
• 3-amino-4-[4-(2-amino-4-carbamimidoyl-phenoxy)butoxy]benzenecarboximid amide
• 3-amino-4-[4-(2-amino-4-carbamimidoylphenoxy)butoxy]benzenecarboximidamide
• 4,4'-(1,4-Butanediylbis(oxy))bis(3-aminobenzenecarboximidamide)
• 4,4'-[butane-1,4-diylbis(oxy)]bis(3-aminobenzenecarboximidamide)
• CHEMBL1204149
• 125901-99-7
• 3-amino-4-[4-(2-amino-4-carbamimidoyl-phenoxy)butoxy]benzamidine
• 1,4-Di(4-amidino-2-aminophenoxy)butane
• CHEMBL22779
• DTXSID40154990
• BDBM50368076

• Inchi： InChI=1S/C18H24N6O2/c19-13-9-11(17(21)22)3-5-15(13)25-7-1-2-8-26-16-6-4-12(18(23)24)10-14(16)20/h3-6,9-10H,1-2,7-8,19-20H2,(H3,21,22)(H3,23,24)
• InChI Key： ZXRDCFYYUPITIO-UHFFFAOYSA-N
• SMILES： NC(C1C=CC(OCCCCOC2C=CC(C(=N)N)=CC=2N)=C(N)C=1)=N

Computed Properties

• Exact Mass: 356.19632
• Monoisotopic Mass: 356.196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 170Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 633.3°Cat760mmHg
• Flash Point: 336.8°C
• Refractive Index: 1.651
• PSA: 170.24